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Compound of Interest

Compound Name: Teoc-MeLeu-OH

Cat. No.: B8090397

For: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular properties of Teoc-
MeLeu-OH, a leucine derivative. The primary focus is the determination and presentation of its
molecular weight based on its chemical formula.

Molecular Weight and Chemical Formula

Teoc-MeLeu-OH is an amino acid derivative used in chemical synthesis. Its structure consists
of an N-methyl-leucine (MeLeu) core, protected at the amine group by a 2-
(Trimethylsilyl)ethoxycarbonyl (Teoc) group.

The molecular weight is derived from its chemical formula, C13H27NO4Si.[1][2][3][4] Based on
the summation of the atomic weights of its constituent elements, the molecular weight of Teoc-
MeLeu-OH is 289.44 g/mol .[1]

Data Presentation: Elemental Composition

The following table summarizes the elemental composition of Teoc-MeLeu-OH and the
calculation of its molecular weight. Standard atomic weights are used for this calculation.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b8090397?utm_src=pdf-interest
https://www.benchchem.com/product/b8090397?utm_src=pdf-body
https://www.benchchem.com/product/b8090397?utm_src=pdf-body
https://www.benchchem.com/product/b8090397?utm_src=pdf-body
https://www.medchemexpress.com/teoc-meleu-oh.html
https://www.medchemexpress.com/teoc-meleu-oh.html?locale=ja-JP
https://www.medchemexpress.com/teoc-meleu-oh.html?locale=ko-KR
https://www.medchemexpress.com/teoc-meleu-oh.html?locale=es-ES
https://www.benchchem.com/product/b8090397?utm_src=pdf-body
https://www.benchchem.com/product/b8090397?utm_src=pdf-body
https://www.medchemexpress.com/teoc-meleu-oh.html
https://www.benchchem.com/product/b8090397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8090397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 13 12.011 156.143
Hydrogen H 27 1.008 27.216
Nitrogen N 1 14.007 14.007
Oxygen O 4 15.999 63.996
Silicon Si 1 28.085 28.085
Total Molecular Weight ~ 289.447

Note: The commonly cited molecular weight is 289.44 g/mol , representing a rounded value.

Visualization of Calculation Workflow

The logical process for determining the molecular weight from the chemical name is outlined in
the diagram below.
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1. Identify Components
- Teoc (Protecting Group)
- MeLeu (N-Methyl-Leucine)

2. Determine Chemical Formula
C13H27NO4S;i

3. Sum Atomic Weights
(Cx13) + (Hx27) + (Nx1) + (Ox4) + (Six1)

Result: 289.44 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Experimental Protocols

This section is not applicable to the current topic. The molecular weight of a pure chemical
compound like Teoc-MeLeu-OH is a fundamental, calculated property derived from its
established chemical formula and the standard atomic weights of its elements as defined by
IUPAC. It does not require an experimental protocol for its determination in this context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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